8-Hydroxy-7-methoxycoumarin

Description

8-Hydroxy-7-methoxycoumarin is a naturally occurring coumarin derivative with a hydroxyl group at the 8-position and a methoxy group at the 7-position. It belongs to the class of organic compounds known as hydroxycoumarins, which contain one or more hydroxyl groups attached to the coumarin skeleton . This compound has gained attention for its diverse biological activities, including antioxidant, anticancer, anti-inflammatory, and antimicrobial properties. 8-Hydroxy-7-methoxycoumarin is a phenylpropanoid isolated from the calyxes of Physalis alkekengi L. var. franchetii (Mast.) Makino .

Research indicates that 8-Hydroxy-7-methoxycoumarin exhibits significant free radical scavenging activity, protecting cells from oxidative stress. It has also been shown to inhibit the proliferation of various cancer cell lines and induce apoptosis in PC3 prostate cancer cells. Furthermore, it can inhibit the production of pro-inflammatory cytokines and exhibits antimicrobial properties against various pathogens. Due to the presence of both hydroxyl and methoxy groups, 8-Hydroxy-7-methoxycoumarin possesses unique chemical reactivity and enhanced potential therapeutic applications compared to its analogs.

Similar compounds include 4-Hydroxy-7-methoxycoumarin, known for its strong anti-inflammatory effects, 7-Hydroxy-8-methoxycoumarin, which exhibits neuroprotective effects, and 6-Hydroxy-7-methoxycoumarin, recognized for its antimicrobial activity. 8-Hydroxy-7-methoxycoumarin can be synthesized through the condensation of 7-hydroxy-4-methylcoumarin with reagents to introduce the methoxy group at position 7 and the hydroxyl group at position 8. It is involved in the phenylpropanoid pathway, a major metabolic pathway in plants, and is ubiquitously found in higher plants.

• CAS No.: 19492-03-6
• Product Name: 8-Hydroxy-7-methoxycoumarin
• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 8-hydroxy-7-methoxychromen-2-one
• Standard InChI: InChI=1S/C10H8O4/c1-13-7-4-2-6-3-5-8(11)14-10(6)9(7)12/h2-5,12H,1H3
• Standard InChIKey: KIGCGZUAVODHMD-UHFFFAOYSA-N
• SMILES: COC1=C(C2=C(C=C1)C=CC(=O)O2)O
• Canonical SMILES: COC1=C(C2=C(C=C1)C=CC(=O)O2)O
• Synonyms: 8-hydroxy-7-methoxy-2H-1-benzopyran-2-one
• PubChem Compound: 146487
• Last Modified: Aug 15 2023